Cas no 1597561-98-2 (1-(Cyclopropylamino)-3-methylbut-3-en-2-one)

• Product Name: 1-(Cyclopropylamino)-3-methylbut-3-en-2-one
• CAS No: 1597561-98-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5710082
• PubChem ID: 116555102
• Update Time: 2025-10-17

1-(Cyclopropylamino)-3-methylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-795085
• 1597561-98-2
• 1-(cyclopropylamino)-3-methylbut-3-en-2-one
• 1-(Cyclopropylamino)-3-methylbut-3-en-2-one

• Inchi： 1S/C8H13NO/c1-6(2)8(10)5-9-7-3-4-7/h7,9H,1,3-5H2,2H3
• InChI Key： PIYSXDCWPROQNU-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)CNC1CC1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Cyclopropylamino)-3-methylbut-3-en-2-one

1-(Cyclopropylamino)-3-methylbut-3-en-2-one (CAS No. 1597561-98-2): A Comprehensive Overview

1-(Cyclopropylamino)-3-methylbut-3-en-2-one (CAS No. 1597561-98-2) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its cyclopropylamino and methylbut-3-en-2-one functionalities, has been the subject of numerous studies due to its potential applications in drug discovery and chemical synthesis.

The cyclopropylamino group is a key structural feature that contributes to the compound's unique properties. Cyclopropylamines are known for their high reactivity and ability to form stable complexes with various metal ions, making them valuable intermediates in the synthesis of complex organic molecules. The presence of this group in 1-(Cyclopropylamino)-3-methylbut-3-en-2-one suggests that it could serve as a versatile building block in the development of novel pharmaceuticals.

The methylbut-3-en-2-one moiety, on the other hand, adds further complexity to the molecule. This functional group is commonly found in natural products and has been associated with a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these two functional groups in a single molecule makes 1-(Cyclopropylamino)-3-methylbut-3-en-2-one a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the potential of 1-(Cyclopropylamino)-3-methylbut-3-en-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer cell proliferation. This finding suggests that 1-(Cyclopropylamino)-3-methylbut-3-en-2-one could be a valuable lead compound for the development of new anticancer drugs.

In addition to its potential therapeutic applications, 1-(Cyclopropylamino)-3-methylbut-3-en-2-one has also been explored for its use as a synthetic intermediate. The compound's reactivity and stability make it an attractive starting material for the synthesis of more complex molecules. Researchers have successfully used this compound as a building block in the preparation of novel heterocyclic compounds, which are important scaffolds in drug discovery.

The synthetic route to 1-(Cyclopropylamino)-3-methylbut-3-en-2-one has been well-documented in the literature. One common approach involves the reaction of cyclopropylamine with an appropriate ketone or aldehyde, followed by subsequent modifications to introduce the methylbut-3-en-2-one moiety. This synthetic flexibility allows chemists to tailor the molecule's properties for specific applications.

The physical and chemical properties of 1-(Cyclopropylamino)-3-methylbut-3-en-2-one have also been extensively studied. The compound is typically obtained as a colorless liquid or solid, depending on its purity and conditions of synthesis. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various chemical reactions.

In terms of safety and handling, while specific guidelines may vary depending on the context of use, general precautions should be taken when working with this compound. It is advisable to handle 1-(Cyclopropylamino)-3-methylbut-3-en-2-one under well-controlled laboratory conditions, using appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The environmental impact of 1-(Cyclopropylamino)-3-methylbut-3-en-2-one is another important consideration. While there is limited data available on its environmental fate and effects, it is recommended to follow standard waste disposal procedures to minimize any potential ecological risks.

In conclusion, 1-(Cyclopropylamino)-3-methylbut-3-en-2-one (CAS No. 1597561-98-2) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique combination of functional groups makes it a valuable tool for researchers exploring new frontiers in drug discovery and chemical synthesis. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to remain at the forefront of scientific inquiry in the coming years.